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Compound of Interest

Compound Name: N-Acetyl-L-methionine-D3

Cat. No.: B12412049

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety data for N-Acetyl-L-
methionine-D3. As a deuterated analog of N-Acetyl-L-methionine, its safety profile is largely
extrapolated from the non-labeled compound. This document compiles essential information
from various Safety Data Sheets (SDS) of N-Acetyl-L-methionine and its DL-racemic mixture to
ensure safe handling and use in a laboratory setting.

Disclaimer: A specific Safety Data Sheet for N-Acetyl-L-methionine-D3 was not located. The
following data is based on the safety profiles of N-Acetyl-L-methionine and N-Acetyl-DL-
methionine. The primary difference in the deuterated form is its molecular weight.

Core Safety and Identification

N-Acetyl-L-methionine-D3 is primarily utilized as a tracer or internal standard in research and
analytical applications.[1] While generally not classified as a hazardous substance, adherence
to good laboratory practices is crucial.[2]

Table 1: Chemical Identification
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Identifier Value

Chemical Name N-Acetyl-L-methionine-d3
Synonyms N-Acetylmethionine-d3
Molecular Formula C7H10D3NOsS

Molecular Weight 194.26 g/mol

CAS Number (for non-labeled) 65-82-7

Physical and Chemical Properties

Understanding the physical and chemical properties of a substance is fundamental to its safe
handling and storage.

Table 2: Physical and Chemical Data

Property Value Reference
Physical State Powder, Solid [3]
Appearance Off-white crystalline powder [2][3]

Odor Odorless [3]

Melting Point 104 - 107 °C [3]

Boiling Point No data available [3]
Solubility No data available [2]

Stability Stable under normal conditions  [2][3]

Toxicological Information

Toxicological data is critical for assessing potential health hazards. The available data for the
non-deuterated form suggests low acute toxicity.

Table 3: Acute Toxicity Data
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Route Species

Value Reference

Intraperitoneal Mouse

LD50: 6,700 mg/kg
(for N-Acetyl-DL- [2]

methionine)

Oral Rat

LD50: > 5,000 mg/kg
(for N-Acetyl-DL- [4]

methionine)

Inhalation Rat

LC50: > 5.25 mg/l (4h,
for N-Acetyl-DL- [4]

methionine)

Health Effects:

Eye Contact: May cause eye irritation.[5]

Skin Contact: May cause skin irritation.[5]

Inhalation: May cause respiratory tract irritation.[5]
Ingestion: May cause irritation of the digestive tract.[5]

Carcinogenicity: Not classified as a carcinogen by IARC.[2]

Handling and Safety Precautions

Proper handling and the use of personal protective equipment (PPE) are essential to minimize

exposure and ensure a safe working environment.

Personal Protective Equipment (PPE) Workflow
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Handling Engineering Controls
N-Acetyl-L-methionine-D3 (e.g., Fume Hood)

Personal Protective Equipment

Always Use

Eye Protection
(Safety Glasses/Goggles)

Hand Protection Body Protection
(Gloves) (Lab Coat)

Click to download full resolution via product page

Caption: Recommended Personal Protective Equipment workflow for handling N-Acetyl-L-

methionine-D3.

Table 4: Exposure Controls and Personal Protection

Control Parameter

Recommendation

Reference

Engineering Controls

Use in a well-ventilated area.
Facilities should be equipped
with an eyewash station and a

safety shower.

[5]16]

Eye/Face Protection

Wear approved safety glasses

or goggles.

[2]

Skin Protection

Handle with gloves. Wear a lab

coat.

[2](6]

Respiratory Protection

Not typically required under
normal use with adequate

ventilation.

[2]

Hygiene Measures

Wash hands thoroughly after
handling. Do not eat, drink, or

smoke in the laboratory.

[6]

First Aid Measures

In the event of accidental exposure, prompt and appropriate first aid is crucial.
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First Aid Response Flowchart

Accidental Exposure
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Caption: Flowchart of first aid procedures following accidental exposure.

Table 5: First Aid Measures
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Exposure Route

First Aid Procedure

Reference

Inhalation

Move the person to fresh air. If
not breathing, give artificial

respiration.

[2]

Skin Contact

Wash off with soap and plenty

of water.

[2]

Eye Contact

Flush eyes with water as a

precaution.

[2]

Ingestion

Never give anything by mouth
to an unconscious person.
Rinse mouth with water. Do

NOT induce vomiting.

[2](5]

Fire-Fighting and Accidental Release Measures

Table 6: Fire-Fighting Information

Aspect

Details

Reference

Suitable Extinguishing Media

Use water spray, alcohol-
resistant foam, dry chemical,

or carbon dioxide.

[2]

Special Hazards

May produce hazardous
decomposition products such
as carbon oxides, nitrogen
oxides, and sulfur oxides upon

combustion.

[2]

Fire-fighter Protection

Wear self-contained breathing
apparatus for firefighting if

necessary.

[2]

Accidental Release:
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In case of a spill, sweep up the material and place it in a suitable, closed container for disposal.
[2] Avoid generating dust and prevent the material from entering drains.[2][6]

Storage and Disposal

Storage:
Store in a tightly closed container in a cool, dry, and well-ventilated area.[5]
Disposal:

Dispose of waste in accordance with local, state, and federal regulations. Consider offering
surplus and non-recyclable solutions to a licensed disposal company.[2]

This guide is intended to provide a comprehensive overview of the safety data for N-Acetyl-L-
methionine-D3 based on the available information for its non-deuterated counterparts.
Researchers, scientists, and drug development professionals should always consult the most
current and specific safety information available and adhere to established laboratory safety
protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12412049#n-acetyl-I-methionine-d3-safety-data-
sheet-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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